Cas no 876316-45-9 (1H-Pyrazole-5-carbonylchloride, 1-methyl-3-(2-thienyl)-)
876316-45-9 structure
Product Name:1H-Pyrazole-5-carbonylchloride, 1-methyl-3-(2-thienyl)-
CAS No:876316-45-9
MF:C9H7ClN2OS
MW:226.682679414749
CID:719645
PubChem ID:18525808
Update Time:2025-04-19
1H-Pyrazole-5-carbonylchloride, 1-methyl-3-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carbonylchloride, 1-methyl-3-(2-thienyl)-
- 1-Methyl-3-thien-2-yl-1H-pyrazole-5-carbonyl chloride
- 2-methyl-5-thiophen-2-ylpyrazole-3-carbonyl chloride
- 1H-Pyrazole-5-carbonylchloride,1-methyl-3-(2-thienyl)
- 2-methyl-5-(thiophen-2-yl)pyrazole-3-carbonyl chloride
- SCHEMBL1081410
- FT-0742632
- 1-Methyl-3-(thiophen-2-yl)-1H-pyrazole-5-carbonyl chloride
- MFCD08271955
- DTXSID30594563
- 876316-45-9
-
- Inchi: 1S/C9H7ClN2OS/c1-12-7(9(10)13)5-6(11-12)8-3-2-4-14-8/h2-5H,1H3
- InChI Key: RWNPHTCQXYXZQA-UHFFFAOYSA-N
- SMILES: ClC(C1=CC(C2=CC=CS2)=NN1C)=O
Computed Properties
- Exact Mass: 225.99700
- Monoisotopic Mass: 225.9967617g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 63.1Ų
Experimental Properties
- Density: 1.45
- Melting Point: 113 °C
- Boiling Point: 366.5°C at 760 mmHg
- Flash Point: 175.4°C
- Refractive Index: 1.679
- PSA: 63.13000
- LogP: 2.52760
1H-Pyrazole-5-carbonylchloride, 1-methyl-3-(2-thienyl)- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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